Cas no 2229185-52-6 (2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine)
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine
- 2229185-52-6
- EN300-1994127
-
- Inchi: 1S/C11H15ClN2O/c1-8-6-10(7-14-11(8)12)15-9-2-4-13-5-3-9/h6-7,9,13H,2-5H2,1H3
- InChI Key: HJMZWMUYBPBBDT-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(C=N1)OC1CCNCC1
Computed Properties
- Exact Mass: 226.0872908g/mol
- Monoisotopic Mass: 226.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.2Ų
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1994127-1g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 1g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-5g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 5g |
$2028.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-10g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 10g |
$3007.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-0.05g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 0.05g |
$587.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-0.1g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 0.1g |
$615.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-0.25g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 0.25g |
$642.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-0.5g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 0.5g |
$671.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-1.0g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-1994127-2.5g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 2.5g |
$1370.0 | 2023-09-16 | ||
| Enamine | EN300-1994127-5.0g |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine |
2229185-52-6 | 5g |
$3520.0 | 2023-05-31 |
2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine
Introduction to 2-Chloro-3-methyl-5-(piperidin-4-yloxy)pyridine (CAS No. 2229185-52-6)
2-Chloro-3-methyl-5-(piperidin-4-yloxy)pyridine (CAS No. 2229185-52-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The compound's structure includes a pyridine ring substituted with a chloro group, a methyl group, and a piperidinyl ether moiety, which collectively contribute to its distinct chemical and biological properties.
The pyridine ring is a fundamental component of many biologically active molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The presence of the chloro group at the 2-position and the methyl group at the 3-position imparts specific electronic and steric effects that can influence the compound's reactivity and binding affinity. The piperidinyl ether moiety at the 5-position adds further complexity, potentially enhancing the compound's solubility and bioavailability.
Recent studies have explored the potential of 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structural motifs can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control, making them attractive targets for drug development.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine. The compound was found to exhibit potent activity as a serotonin reuptake inhibitor (SRI), suggesting its potential as an antidepressant or anxiolytic agent. Additionally, preliminary studies have indicated that it may also have anti-inflammatory properties, which could be beneficial in treating conditions such as neuroinflammation and chronic pain.
The synthesis of 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine has been optimized using modern synthetic methods, including transition-metal-catalyzed cross-coupling reactions and palladium-catalyzed amination. These methods have improved the efficiency and yield of the synthesis process, making it more feasible for large-scale production. The compound's stability under various conditions has also been evaluated, ensuring its suitability for pharmaceutical development.
In preclinical studies, 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.
The potential therapeutic applications of 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine extend beyond neurological disorders. Ongoing research is exploring its efficacy in treating cardiovascular diseases, metabolic disorders, and cancer. For example, preliminary data suggest that the compound may have anti-proliferative effects on certain cancer cell lines, making it a promising lead for further investigation.
In conclusion, 2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine (CAS No. 2229185-52-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further study and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound may play a crucial role in advancing medical treatments for various diseases.
2229185-52-6 (2-chloro-3-methyl-5-(piperidin-4-yloxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)